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Solubility Data Summary

The table below compiles the available quantitative and qualitative solubility data for benzylideneacetone.

Solvent Solubility Temperature Notes / Experimental Context

Water 1.3 g/L Not specified Standard state (likely ~25°C); considered
slightly soluble [1].

DMSO >100 mg/mL
(est.)

Not specified Soluble; used to prepare 10 mmol/L stock
solutions for cell-based assays [2].

Ethanol Information
missing

Not applicable Specific quantitative data for ethanol is
unavailable in the searched literature [2] [1].

Non-polar
Solvents

Soluble Not specified Generic statement of solubility without
quantitative data [1].

THF:MeOH
(1:1)

Fully soluble Room Temperature
(20°C)

Used as a solvent mixture (0.1 M) for NaBH4

hydrogenation reactions [3].
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Experimental Context and Protocols

The available solubility information comes from specific experimental contexts, which can serve as practical

guides.

Preparation of Stock Solutions in DMSO: In anticancer research, a 10 mmol/L stock solution of

benzylideneacetone-derived compound Tris DBA was prepared in DMSO and then further diluted
with cell culture medium for treatment. This indicates high solubility in DMSO [2].

Reaction Solvent Mixture: A hydrogenation study used an anhydrous mixture of tetrahydrofuran
(THF) and methanol (MeOH) in a 1:1 volume ratio to dissolve gem-diaryl enone substrates at a

concentration of 0.1 M before reaction with NaBH4 at room temperature [3]. This protocol confirms

good solubility in this specific mixed solvent system.

Experimental Workflow for Solubility Assessment

For practical laboratory assessment of solubility where data is unavailable, you can follow this general

workflow:
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Start: Solubility Assessment

Weigh 1-10 mg of
solid benzylideneacetone

Add solvent incrementally
(0.1-1.0 mL)

Agitate (vortex/sonicate)
at room temperature

Visually inspect
for clarity

Solution clear
and stable?

Record as soluble
at tested concentration

 Yes

Record as insoluble
or partially soluble

 No

Determine approximate
saturation concentration

Click to download full resolution via product page
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Research Recommendations

Consult Specialized Databases: For precise, quantitative solubility values, search dedicated
chemical databases like SciFinder, Reaxys, or the PubChem Solubility Database [1].

Experimental Verification: Given the lack of specific data for ethanol, the experimental workflow
above is recommended for determining its solubility in your laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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